Cas no 3953-65-9 (Demethyl Chlorpromazine Hydrochloride)

• Product Name: Demethyl Chlorpromazine Hydrochloride
• CAS No: 3953-65-9
• MF: C₁₆H₁₈Cl₂N₂S
• MW: 341.298520565033
• CID: 825762
• PubChem ID: 520950
• Update Time: 2025-04-19

Demethyl Chlorpromazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Demethyl Chlorpromazine Hydrochloride
• 3-(2-Chloro-10H-phenothiazin-10-yl)-N-methyl-1-propanamine hydroc hloride (1:1)
• 3-(2-Chloro-10H-phenothiazin-10-yl)-N-methylpropan-1-amine Hydrochloride (Desmethylchlorpromazine Hydrochloride)
• 3-(2-chlorophenothiazin-10-yl)-N-methylpropan-1-amine;hydrochloride
• Desmethylchlorpromazine Hydrochloride
• 3-(2-Chloro-10H-phenothiazin-10-yl)-N-methylpropan-1-aminehydrochloride
• 3953-65-9
• Desmethylchlorpromazine Hydrochloride 1.0 mg/ml in Methanol (as free base)
• Phenothiazine, 2-chloro-10-[3-(methylamino)propyl]-, hydrochloride
• SCHEMBL10937978
• 3-(2-Chloro-10H-phenothiazin-10-yl)-N-methylpropan-1-amine hydrochloride

• Inchi： 1S/C16H17ClN2S.ClH/c1-18-9-4-10-19-13-5-2-3-6-15(13)20-16-8-7-12(17)11-14(16)19;/h2-3,5-8,11,18H,4,9-10H2,1H3;1H
• InChI Key： HDISSMQVJRSCEK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2)CCCNC.Cl

Computed Properties

• Exact Mass: 340.05700
• Monoisotopic Mass: 340.0567751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Melting Point: 178-180°C
• PSA: 40.57000
• LogP: 5.81010

Demethyl Chlorpromazine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)